![molecular formula C19H15FN2O5S2 B2824824 N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-4-nitrobenzamide CAS No. 896330-63-5](/img/structure/B2824824.png)
N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-4-nitrobenzamide
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Description
Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. The nitro group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The amide group could participate in hydrolysis reactions under acidic or basic conditions. The sulfonyl group might undergo reduction or elimination reactions .Scientific Research Applications
- Aryl Borate Derivatives : The compound belongs to the class of organoboron compounds, specifically aryl borate derivatives. These compounds are essential intermediates in organic synthesis due to their high stability, low toxicity, and reactivity in various transformation processes .
- Drug Synthesis : Boronic acid compounds, including aryl borates, are commonly used in drug synthesis. They serve as protecting groups for diols and play a crucial role in asymmetric synthesis, such as in the preparation of amino acids. Additionally, they participate in Diels–Alder and Suzuki coupling reactions .
- Enzyme Inhibitors and Ligands : Boronic acid compounds find applications as enzyme inhibitors and specific ligand drugs. They have potential in treating tumors, microbial infections, and even as anticancer agents .
- Fluorescent Properties : The compound’s structure makes it suitable for use as a fluorescent probe. It can identify hydrogen peroxide, sugars, copper ions, fluoride ions, and catecholamines .
- Responsive Drug Carriers : These bonds respond to changes in the microenvironment (e.g., pH, glucose levels, ATP). Researchers utilize them to construct stimulus-responsive drug carriers. These carriers can load anticancer drugs, insulin, and genes, achieving controlled drug release .
Organic Synthesis and Drug Development
Fluorescent Probes and Sensing
Drug Delivery Systems
Fungicidal Activity
properties
IUPAC Name |
N-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O5S2/c20-14-5-9-16(10-6-14)29(26,27)18(17-2-1-11-28-17)12-21-19(23)13-3-7-15(8-4-13)22(24)25/h1-11,18H,12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUXIUKNWQCZEDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(CNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-4-nitrobenzamide |
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